![molecular formula C9H13NO2 B1395568 Methanamine, N-[(4-methoxyphenyl)methoxy]- CAS No. 1335111-23-3](/img/structure/B1395568.png)
Methanamine, N-[(4-methoxyphenyl)methoxy]-
Overview
Description
Methanamine, N-[(4-methoxyphenyl)methoxy]- (MMP) is an organic compound that has been used in a variety of scientific research applications. MMP is a versatile compound with a wide range of biochemical and physiological effects that can be used in laboratory experiments. It is a colorless, water-soluble solid that is highly reactive and can be used in a variety of reactions.
Scientific Research Applications
Methanamine, N-[(4-methoxyphenyl)methoxy]- has been used in a variety of scientific research applications. It has been used as a model compound to study the mechanisms of organic reactions, as a reagent in organic synthesis, and as a catalyst in organic synthesis. It has also been used in the study of enzyme kinetics, as a pharmaceutical intermediate, and in the study of drug metabolism.
Mechanism Of Action
Methanamine, N-[(4-methoxyphenyl)methoxy]- is a highly reactive compound and can undergo a variety of reactions. It can undergo nucleophilic substitution reactions, nucleophilic addition reactions, and electrophilic addition reactions. It can also form complexes with metal ions and can be used as a catalyst in organic synthesis.
Biochemical and Physiological Effects
Methanamine, N-[(4-methoxyphenyl)methoxy]- is a highly reactive compound and has a number of biochemical and physiological effects. It can affect the activity of enzymes, alter the structure of proteins, and affect the metabolism of drugs. It can also affect the concentration of hormones in the body and can have a stimulatory effect on the nervous system.
Advantages And Limitations For Lab Experiments
Methanamine, N-[(4-methoxyphenyl)methoxy]- has a number of advantages and limitations for laboratory experiments. It is a highly reactive compound that can be used in a variety of reactions, and it is relatively easy to synthesize. However, it is also highly toxic and should be handled with care in the laboratory.
Future Directions
Methanamine, N-[(4-methoxyphenyl)methoxy]- has a wide range of potential applications in scientific research. It could be used in the study of enzyme kinetics, as a reagent in organic synthesis, and as a catalyst in organic synthesis. It could also be used in the study of drug metabolism, as a pharmaceutical intermediate, and in the development of new drugs. Additionally, it could be used in the study of biochemical and physiological effects, and as a model compound to study the mechanisms of organic reactions.
properties
IUPAC Name |
N-[(4-methoxyphenyl)methoxy]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-10-12-7-8-3-5-9(11-2)6-4-8/h3-6,10H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBYSKHUKTPRTQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNOCC1=CC=C(C=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methanamine, N-[(4-methoxyphenyl)methoxy]- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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